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Compound of Interest

Compound Name: Oleoyl Serotonin-d17

CAS No.: 1002100-44-8

Cat. No.: B15618521

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Oleoyl Serotonin-d17, a

deuterated internal standard crucial for the accurate quantification of its parent compound,

Oleoyl Serotonin. This document outlines the typical specifications found in a Certificate of

Analysis, detailed analytical methodologies for purity and identity assessment, and an

exploration of the key signaling pathways influenced by Oleoyl Serotonin.

Certificate of Analysis and Purity
Oleoyl Serotonin-d17 is synthesized to a high degree of purity and isotopic enrichment to

serve as a reliable internal standard in mass spectrometry-based assays. A typical Certificate of

Analysis (CoA) provides critical data on the identity, purity, and quality of the compound. While

a batch-specific CoA is provided upon purchase, the following table summarizes the

representative data and specifications for Oleoyl Serotonin-d17.

Table 1: Representative Certificate of Analysis for Oleoyl Serotonin-d17
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Parameter Specification Typical Value Analytical Method

Identity

Molecular Formula C₂₈H₂₇D₁₇N₂O₂ C₂₈H₂₇D₁₇N₂O₂ Mass Spectrometry

Molecular Weight 457.8 g/mol 457.8 g/mol Mass Spectrometry

Appearance - A solution in ethanol Visual Inspection

Purity

Deuterated Forms (d₁-

d₁₇)
≥99% Conforms Mass Spectrometry

Chemical Purity ≥98% >99% HPLC-UV

Physical Properties

Formulation -
A solution in ethanol

(e.g., 1 mg/ml)
-

Storage Conditions - -20°C -

Stability - ≥ 2 years at -20°C -

Experimental Protocols
The determination of purity and confirmation of identity for deuterated internal standards like

Oleoyl Serotonin-d17 involves a combination of chromatographic and spectroscopic

techniques.

Purity Determination by Liquid Chromatography-Mass
Spectrometry (LC-MS)
Objective: To determine the chemical and isotopic purity of Oleoyl Serotonin-d17 and to

quantify the unlabeled parent compound.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system
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Mass Spectrometer (e.g., Triple Quadrupole or High-Resolution Mass Spectrometer)

Materials:

Oleoyl Serotonin-d17 sample

HPLC-grade solvents (e.g., acetonitrile, methanol, water)

Formic acid (for mobile phase modification)

HPLC column (e.g., C18, 2.1 x 50 mm, 1.8 µm)

Procedure:

Sample Preparation: The Oleoyl Serotonin-d17 solution is diluted to an appropriate

concentration (e.g., 1 µg/mL) with the initial mobile phase composition.

Chromatographic Conditions:

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping

up to a high percentage of Mobile Phase B to elute the analyte, followed by a re-

equilibration step.

Flow Rate: 0.3 mL/min

Column Temperature: 40°C

Injection Volume: 5 µL

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive

Scan Mode: Full scan for qualitative analysis and Selected Ion Monitoring (SIM) or

Multiple Reaction Monitoring (MRM) for quantitative analysis.
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Monitored Ions (for SIM/MRM):

Oleoyl Serotonin-d17: [M+H]⁺

Oleoyl Serotonin (unlabeled): [M+H]⁺

Data Analysis: The chemical purity is determined by integrating the peak area of Oleoyl
Serotonin-d17 relative to the total peak area in the chromatogram. The isotopic purity is

assessed by comparing the signal intensity of the deuterated molecule to that of the

unlabeled molecule.

Identity Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
Objective: To confirm the chemical structure of Oleoyl Serotonin-d17 and the positions of

deuterium labeling.

Instrumentation:

NMR Spectrometer (e.g., 400 MHz or higher)

Materials:

Oleoyl Serotonin-d17 sample

Deuterated NMR solvent (e.g., Methanol-d₄)

Procedure:

Sample Preparation: A concentrated solution of Oleoyl Serotonin-d17 is prepared in the

deuterated NMR solvent.

¹H-NMR Spectroscopy:

A standard proton NMR spectrum is acquired. The absence or significant reduction of

signals at the positions expected for the deuterated protons confirms successful labeling.

²H-NMR Spectroscopy:
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A deuterium NMR spectrum is acquired to directly observe the signals from the deuterium

atoms. The chemical shifts of these signals confirm the locations of the deuterium labels

on the oleoyl chain.

Data Analysis: The resulting spectra are compared with the known spectra of the unlabeled

Oleoyl Serotonin to confirm the structure and the sites of deuteration.

Signaling Pathways
Oleoyl Serotonin is recognized for its interaction with key signaling pathways involved in pain

and inflammation, primarily as an antagonist of the Transient Receptor Potential Vanilloid 1

(TRPV1) channel.[1] Unlike its structural analog, Arachidonoyl Serotonin, Oleoyl Serotonin

does not significantly inhibit Fatty Acid Amide Hydrolase (FAAH).[1]

TRPV1 Antagonism by Oleoyl Serotonin
The TRPV1 channel is a non-selective cation channel that is activated by various stimuli,

including heat, protons (low pH), and capsaicin. Its activation leads to an influx of Ca²⁺ and

Na⁺ ions, resulting in depolarization of sensory neurons and the sensation of pain. Oleoyl

Serotonin acts as an antagonist at the TRPV1 receptor, blocking its activation.[1]
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Caption: Antagonistic action of Oleoyl Serotonin on the TRPV1 channel.

Interaction with the FAAH Pathway
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Fatty Acid Amide Hydrolase (FAAH) is the primary enzyme responsible for the degradation of

endocannabinoids, such as anandamide (AEA). Inhibition of FAAH leads to increased levels of

AEA, which then activates cannabinoid receptors (CB1 and CB2), resulting in various

physiological effects, including analgesia. While structurally similar to FAAH inhibitors, Oleoyl

Serotonin shows weak to no inhibitory activity on FAAH.[1]
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Caption: Oleoyl Serotonin's limited interaction with the FAAH pathway.

Conclusion
Oleoyl Serotonin-d17 is an essential tool for researchers in the fields of pharmacology,

neuroscience, and drug development. Its high purity and isotopic enrichment ensure its

reliability as an internal standard for the accurate quantification of endogenous Oleoyl

Serotonin. Understanding its analytical characterization and its role as a potent TRPV1

antagonist provides a solid foundation for its application in preclinical and clinical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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